4-[4-(5,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-1,6-dimethylpyrazolo[3,4-d]pyrimidine

• IUPAC Name: 4-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-1,6-dimethylpyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C17H22N8/c1-11-12(2)18-10-19-15(11)24-5-7-25(8-6-24)17-14-9-20-23(4)16(14)21-13(3)22-17/h9-10H,5-8H2,1-4H3
• InChI Key: JWIFBRXMMPGNFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1N2CCN(CC2)C3=NC(=NC4=C3C=NN4C)C)C
• Molecular Formula: C17H22N8
• Molecular Weight: 338.4 g/mol

Description

The compound “4-[4-(5,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-1,6-dimethylpyrazolo[3,4-d]pyrimidine” is a pyrimidine derivative. Pyrimidine and its fused derivatives have been proven to have diverse biological potential. They are considered as bioisosteres with purines and many pyrimidine and fused pyrimidine derivatives have shown promising anticancer activity.

Synthesis Analysis

The synthesis of similar pyrimidine derivatives has been reported in the literature. A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives is characterized by a pyrimidine ring and its fused derivatives. The structure-activity relationships of these compounds have been studied, revealing some synthetic pathways used for constructing these scaffolds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrimidine derivatives often involve the use of piperazine. In one example, piperazine was added to a solution of a precursor compound and potassium carbonate in CHCl3 at room temperature.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives can be determined by various spectroscopic techniques, including mass spectra, 1HNMR, and 13CNMR.

Mechanism of Action

These pyrimidine derivatives exert their anticancer potential through different action mechanisms. One of these mechanisms is inhibiting protein kinases that are considered as essential enzymes for controlling cell growth, differentiation, migration, and metabolism.

Safety and Hazards

The safety and hazards associated with the use of pyrimidine derivatives would depend on the specific compound and its intended use. It’s important to refer to the relevant safety data sheets for specific information.

Future Directions

Pyrimidine derivatives have shown promising results as anticancer agents. Future research could focus on constructing novel pyrimidines with higher selectivity as anticancer agents. Additionally, the neuroprotective and anti-neuroinflammatory potential of these compounds could be explored further.